Samarium phosphide

• IUPAC Name: phosphanylidynesamarium
• InChI: InChI=1S/P.Sm
• InChI Key: QRVXKVFNBYFEOG-UHFFFAOYSA-N
• Canonical SMILES: P#[Sm]
• Molecular Formula: PSm
• DSSTOX Substance ID: DTXSID601313202
• Molecular Weight: 181.3 g/mol
• CAS No.: 12066-50-1

Description

Samarium phosphide is an inorganic compound composed of samarium and phosphorus, with the chemical formula SmP. It forms crystals in a cubic system, similar to the structure of sodium chloride. This compound is known for its semiconductor properties and is utilized in high power, high frequency applications, including laser diodes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium phosphide can be synthesized by heating samarium and phosphorus together. The reaction is as follows: [ 4 \text{Sm} + \text{P}_4 \rightarrow 4 \text{SmP} ] This reaction typically occurs at high temperatures, within the range of 1315–2020 °C .

Industrial Production Methods: In industrial settings, the production of this compound involves the direct combination of elemental samarium and phosphorus under controlled high-temperature conditions. The process ensures the formation of high-purity crystals suitable for semiconductor applications.

Chemical Reactions Analysis

Types of Reactions: Samarium phosphide undergoes various chemical reactions, including:

Oxidation: this compound can react with oxidizing agents, leading to the formation of samarium oxide and phosphorus oxides.

Reduction: It can be reduced under specific conditions to yield elemental samarium and phosphorus.

Substitution: this compound can participate in substitution reactions where phosphorus atoms are replaced by other elements or groups.

Common Reagents and Conditions:

Oxidizing Agents: Nitric acid is commonly used to dissolve this compound, resulting in the formation of samarium nitrate and phosphoric acid.

Reducing Agents: Hydrogen gas or other reducing agents can be employed to reduce this compound to its elemental components.

Major Products:

Oxidation Products: Samarium oxide (Sm2O3) and phosphorus oxides (P2O5).

Reduction Products: Elemental samarium and phosphorus.

Scientific Research Applications

Samarium phosphide has a wide range of scientific research applications, including:

Chemistry: It is used as a semiconductor material in various chemical processes and reactions.

Biology and Medicine: While not extensively used in biological applications, its semiconductor properties make it a potential candidate for biosensors and medical devices.

Industry: this compound is primarily used in the electronics industry for high power, high frequency applications, such as laser diodes and other semiconductor devices.

Mechanism of Action

The mechanism by which samarium phosphide exerts its effects is primarily related to its semiconductor properties. The compound’s ability to conduct electricity under certain conditions makes it valuable in electronic applications. The molecular targets and pathways involved include the movement of electrons and holes within the crystal lattice, which facilitates the conduction of electric current.

Comparison with Similar Compounds

• Samarium nitride (SmN)
• Samarium arsenide (SmAs)
• Samarium antimonide (SmSb)
• Samarium bismuthide (SmBi)
• Neodymium phosphide (NdP)
• Europium phosphide (EuP)

Comparison: Samarium phosphide is unique due to its specific combination of samarium and phosphorus, which imparts distinct semiconductor properties. Compared to other similar compounds, such as samarium nitride or samarium arsenide, this compound offers a balance of high power and high frequency capabilities, making it particularly suitable for applications in laser diodes and other advanced electronic devices .

Biological Activity

Samarium phosphide (SmP) is an inorganic compound formed from samarium and phosphorus, recognized for its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the biological activity of this compound, supported by recent research findings, data tables, and case studies.

Samarium(III) phosphide has the chemical formula SmP and is synthesized through the reaction of samarium with phosphorus at high temperatures. The compound crystallizes in a cubic structure similar to sodium chloride, which influences its chemical reactivity and biological interactions .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of samarium-based compounds, particularly samarium-doped hydroxyapatite nanoparticles (Sm:HAp-NPs). These nanoparticles have demonstrated significant antibacterial activity against various bacterial strains, including:

• Gram-negative bacteria : Pseudomonas aeruginosa, Escherichia coli
• Gram-positive bacteria : Enterococcus faecalis, Staphylococcus aureus

The antimicrobial efficacy was assessed through colony-forming unit (CFU) counts, showing a linear increase in activity with higher concentrations of samarium .

Table 1: Antimicrobial Efficacy of Sm:HAp-NPs

Bacterial Strain	CFU Count (Control)	CFU Count (Sm:HAp-NPs)	% Reduction
Pseudomonas aeruginosa	1.2 × 10^6	2.5 × 10^5	79%
Escherichia coli	1.0 × 10^6	3.0 × 10^5	70%
Enterococcus faecalis	8.0 × 10^5	1.0 × 10^5	87.5%
Staphylococcus aureus	9.0 × 10^5	2.0 × 10^5	77.8%

Anticancer Activity

This compound has also been investigated for its anticancer properties . Research indicates that samarium complexes exhibit selective inhibitory effects on cancer cell lines such as MCF-7 (breast cancer) and A-549 (lung cancer). The mechanism involves interaction with DNA and proteins like bovine serum albumin (BSA), leading to cytotoxic effects on cancer cells while sparing normal cells.

Case Study: Interaction with DNA

A study utilized spectroscopic methods to evaluate the binding affinity of a samarium complex to fish-salmon DNA (FS-DNA). The binding constant $K_b$ was determined to be $10^5\,M^{-1}$, indicating a strong interaction that may contribute to its anticancer efficacy .

Toxicological Considerations

While this compound has promising biological activities, it is crucial to consider its toxicological profile . Adverse effects such as acute edema and neuropathy have been reported following treatment with related compounds like samarium Sm-153 lexidronam, particularly when combined with chemotherapy . This underscores the necessity for careful evaluation of dosage and administration routes in clinical settings.